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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940 Get Quote

Technical Guide: Physical Properties of 4-
Bromo-1,3-benzodioxole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-1,3-benzodioxole (CAS No. 6698-13-1), a chemical intermediate of interest in organic

synthesis. The data presented herein is compiled from various sources to aid in laboratory and

research applications.

Core Physical Properties
4-Bromo-1,3-benzodioxole is a brominated heterocyclic compound. Its physical state at

standard conditions can be inferred from its melting point, which is above room temperature,

suggesting it is a solid.

Data Presentation
The quantitative physical properties of 4-Bromo-1,3-benzodioxole are summarized in the

table below. It is important to note that there are some discrepancies in the reported melting

points from different suppliers, which may be due to variations in purity or experimental

conditions.
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Physical Property Value Notes

Melting Point 69-71 °C[1]

A predicted value of 109.652

°C has also been reported.[2]

Some sources state no data is

available.[3]

Boiling Point 82-83 °C
at 0.6 mmHg (reduced

pressure).[3]

Density 1.721 g/cm³[4][5] Predicted value.

Molecular Weight 201.02 g/mol

Molecular Formula C₇H₅BrO₂

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties of a solid organic compound like 4-Bromo-1,3-benzodioxole.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

A small sample of 4-Bromo-1,3-benzodioxole is finely ground using a mortar and pestle.
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The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate, typically with an initial rapid heating to approach

the expected melting point, followed by a slower rate (1-2 °C per minute) near the melting

point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range.

Boiling Point Determination (at Reduced Pressure)
Since 4-Bromo-1,3-benzodioxole has a boiling point determined at reduced pressure, a

vacuum distillation setup is required.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Vacuum pump and manometer

Heating mantle

Procedure:

A sample of 4-Bromo-1,3-benzodioxole is placed in the round-bottom flask.

The distillation apparatus is assembled, ensuring all joints are properly sealed.

The system is connected to a vacuum pump, and the pressure is reduced to the desired

level (e.g., 0.6 mmHg), as monitored by a manometer.
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The sample is heated gently using a heating mantle.

The temperature at which the liquid boils and the vapor condenses on the thermometer bulb

is recorded as the boiling point at that specific pressure.

Density Determination
For a solid, density is typically determined by measuring the volume it displaces in a liquid in

which it is insoluble.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer

A liquid in which 4-Bromo-1,3-benzodioxole is insoluble

Procedure:

A known mass of 4-Bromo-1,3-benzodioxole is measured using an analytical balance.

A graduated cylinder is partially filled with a non-solvent liquid, and the initial volume is

recorded.

The weighed solid is carefully added to the graduated cylinder, and the new volume is

recorded.

The volume of the solid is the difference between the final and initial liquid levels.

The density is calculated by dividing the mass of the solid by its determined volume.

Logical Workflow Visualization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a synthesized or acquired chemical sample like 4-Bromo-1,3-benzodioxole.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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